Cas no 1903068-15-4 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 1903068-15-4
• MF: C₁₉H₁₇FN₂O₄S
• MW: 388.412687063217
• CID: 6203692
• PubChem ID: 92119549
• Update Time: 2025-07-16

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(4-fluorophenyl)sulfanylacetamide
• 1903068-15-4
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-((4-fluorophenyl)thio)acetamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide
• AKOS025381122
• F6514-5968

• Inchi： 1S/C19H17FN2O4S/c20-14-6-8-15(9-7-14)27-12-17(23)21-16(13-4-2-1-3-5-13)10-22-18(24)11-26-19(22)25/h1-9,16H,10-12H2,(H,21,23)
• InChI Key： FVKQLVJZOVZZDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 388.08930636g/mol
• Monoisotopic Mass: 388.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide

Introduction to N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide (CAS No. 1903068-15-4)

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1903068-15-4, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, featuring a 1,3-oxazolidinone core and functionalized aromatic rings, positions it as a promising candidate for further investigation.

The chemical structure of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide encompasses several key functional groups that contribute to its unique reactivity and biological profile. The presence of a 4-fluorophenylsulfanyl moiety introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding affinity in drug molecules. Additionally, the 1,3-oxazolidinone ring system provides a rigid scaffold that can enhance the interactions with biological targets. These structural features make this compound an intriguing subject for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic scaffolds due to their prevalence in bioactive natural products and synthetic drugs. The 1,3-oxazolidinone core is particularly noteworthy as it has been extensively studied for its role in various pharmacological applications. This heterocycle is known for its ability to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into this scaffold can further tailor its pharmacological profile, making it a versatile tool for medicinal chemists.

The synthesis of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of the 1,3-oxazolidinone core through cyclocondensation reactions. Subsequent functionalization steps introduce the phenethyl and 4-fluorophenylsulfanyl groups, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to ensure high yields and purity.

The biological activity of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl-2-(4-fluorophenyl)sulfanylacetamide has been the focus of several recent studies aimed at identifying new therapeutic candidates. Preliminary in vitro assays have suggested that this compound exhibits promising interactions with various biological targets. For instance, its ability to modulate enzyme activity has been explored in the context of developing treatments for metabolic disorders. Additionally, its potential role in inhibiting inflammatory pathways has been investigated due to the growing recognition of inflammation as a key factor in numerous diseases.

The fluorine atom present in the 4-fluorophenylsulfanyl group is particularly noteworthy as it can significantly influence the pharmacokinetic properties of drug candidates. Fluorinated aromatic compounds are known to exhibit enhanced lipophilicity and metabolic stability, which can lead to improved bioavailability and prolonged half-life upon administration. These properties make fluorinated derivatives attractive for pharmaceutical development. Furthermore, fluorine atoms can also participate in specific interactions with biological targets through dipole-induced dipole forces or by influencing electronic distributions on adjacent atoms.

In conclusion, N-2-(2,4-dioxo-1,3-oxtaxidinon]-1-phnylethul - - (CAS No. 1903068 - 15 - 4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research and drug discovery. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. Further research into its biological activity and pharmacological properties will be essential to fully realize its potential as a lead compound or intermediate in drug development pipelines.